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Introduction

ANTA431 is a novel, potent inhibitor of metallo-pB-lactamases (MBLS), a class of zinc-dependent
enzymes that confer broad-spectrum resistance to -lactam antibiotics, including
carbapenems.[1][2] Infections driven by carbapenem-resistant Enterobacteriaceae (CRE) that
produce MBLs, such as New Delhi metallo-p-lactamase (NDM-1), represent a significant global
health threat with limited therapeutic options.[1][2] ANT431 acts by competitively inhibiting
MBLs, thereby protecting carbapenem antibiotics from enzymatic degradation and restoring
their efficacy against resistant bacterial strains.[2] These application notes provide detailed
protocols and quantitative data to facilitate the use of ANT431 in microbiology research and
drug development.

Data Presentation
In Vitro Inhibitory Activity of ANT431 against Purified
Metallo-B-Lactamases

The inhibitory potential of ANT431 against key clinically relevant MBLs was determined using
enzymatic assays. The inhibition constant (Ki) serves as a measure of the inhibitor's potency,
with lower values indicating stronger inhibition.
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Metallo-B-Lactamase ANTA431 Ki (nM)
NDM-1 290

VIM-1 14,600

VIM-2 195

IMP-1 4,150

Data sourced from Everett et al., 2018.[2]

Potentiation of Meropenem Activity by ANT431 against
MBL-producing E. coli

The synergistic effect of ANT431 in combination with the carbapenem antibiotic meropenem
was evaluated by determining the Minimum Inhibitory Concentration (MIC) of meropenem in
the presence and absence of a fixed concentration of ANT431. A significant reduction in the
MIC of meropenem indicates the potentiation of its antibacterial activity.

Meropenem +

E. coli Strain Meropenem MIC Fold-Decrease in
. ANT431 (30 pg/mL)
Expressing (ng/mL) MiC
MIC (pg/mL)
NDM-1 128 1 128
VIM-1 128 128 1
VIM-2 64 1 64
IMP-1 32 32 1

Data sourced from Everett et al., 2018.[2]

Mandatory Visualizations
Signaling Pathway Diagram
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Caption: Mechanism of ANT431 action in overcoming carbapenem resistance.

Experimental Workflow Diagrams
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Checkerboard Assay Workflow

Prepare 96-well plates with
2-fold serial dilutions of
Drug A (Meropenem) and Drug B (ANT431)
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Caption: Workflow for determining antibiotic synergy using a checkerboard assay.
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Neutropenic Murine Thigh Infection Model Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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